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Compound of Interest

Compound Name: Boscalid-5-hydroxy

Cat. No.: B1459923 Get Quote

This guide provides a detailed comparison of analytical methodologies for the accurate and

precise quantification of Boscalid-5-hydroxy, a key metabolite of the fungicide Boscalid. The

information is intended for researchers, scientists, and professionals in drug development and

environmental monitoring.

Quantitative Performance Comparison
The following tables summarize the performance characteristics of a widely used method,

Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), for the quantification of

Boscalid-5-hydroxy (M510F47) and its parent compound, Boscalid. Data is compiled from

independent laboratory validation studies in various matrices.

Table 1: Accuracy and Precision Data for Boscalid and its Metabolite M510F49 in Water[1]

Analyte
Fortification Level
(µg/L)

Mean Recovery (%)
Relative Standard
Deviation (%)

Boscalid 0.03 (LOQ) 96 3.6

0.3 (10xLOQ) 97 2.5

M510F49 0.03 (LOQ) 95 4.1

0.3 (10xLOQ) 98 2.1
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Table 2: Method Performance for Boscalid in Sediment[2]

Fortification Level (mg/kg) Mean Recovery (%)
Relative Standard
Deviation (%)

0.005 (LOQ) 70-120 ≤20

0.05 (10xLOQ) 70-120 ≤20

Table 3: Recovery Rates of Boscalid in Various Food Matrices using HPLC-MS/MS[3]

Matrix
Spiked Level
(mg/kg)

Average Recovery
(%)

RSD (%)

Watermelon 0.01 97 9.1

0.1 108 5.4

1 105 3.2

Table 4: Limits of Quantification (LOQ) and Detection (LOD)

Analyte Matrix LOQ LOD Reference

Boscalid,

M510F47,

M510F49

Surface &

Ground Water
0.03 µg/L

0.005 - 0.009

µg/L
[4]

Boscalid Sediment 0.005 mg/kg 0.001 mg/kg [2]

Boscalid Watermelon 0.01 mg/kg - [5]

Boscalid Blueberries 4.42 µg/kg 1.33 µg/kg [6]

Experimental Protocols
The most common and robust method for the quantification of Boscalid-5-hydroxy is Liquid

Chromatography with tandem mass spectrometry (LC-MS/MS). Below are generalized and

specific protocols based on validated methods.
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1. General Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is frequently used

for extracting pesticides and their metabolites from various matrices.

Extraction: A homogenized sample is extracted with an organic solvent (e.g., acetonitrile)

and a salt mixture (e.g., magnesium sulfate, sodium chloride).

Cleanup: The supernatant is then cleaned up using dispersive solid-phase extraction (d-

SPE) with a suitable sorbent (e.g., primary secondary amine - PSA) to remove interfering

matrix components.

Analysis: The final extract is analyzed by LC-MS/MS.

2. Specific Protocol for Boscalid-5-hydroxy (M510F47) in Water[4]

Sample Acidification: Water samples are acidified to approximately pH 2.

Solid-Phase Extraction (SPE): The acidified sample is passed through an OASIS SPE

cartridge to enrich the analyte.

Elution: The analyte is eluted from the SPE column with methanol.

Solvent Evaporation and Reconstitution: The eluate is evaporated to dryness, and the

residue is re-dissolved in pure water.

LC-MS/MS Analysis: The reconstituted sample is injected into the LC-MS/MS system for

quantification. Due to potential matrix effects, quantification is often performed using matrix-

matched standard solutions.[4]

3. Chromatographic and Mass Spectrometric Conditions

Liquid Chromatography (LC):

Column: A C18 reversed-phase column is typically used (e.g., Betasil C18, Waters XSelect

HSS T3).[1]
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Mobile Phase: A gradient of water and methanol, both containing a small amount of formic

acid (e.g., 0.1%), is common.[1]

Flow Rate: Typically in the range of 0.2-0.5 mL/min.

Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive mode is generally used for Boscalid

and its metabolites.

Detection: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and

sensitivity. Two or more precursor-to-product ion transitions are monitored for confirmation.

[7] For Boscalid, a common transition is m/z 343 > 307.[8]

Experimental Workflow and Logic Diagrams
The following diagrams illustrate the typical workflow for the quantification of Boscalid-5-
hydroxy and the logic of method validation.

Caption: Experimental workflow for Boscalid-5-hydroxy analysis.

Caption: Core parameters for analytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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